D-685

• Molecular Formula: C32H39N3O3
• Molecular Weight: 513.7 g/mol
• InChI: InChI=1S/C32H39N3O3/c1-2-14-34(28-11-12-29-26(21-28)4-3-5-30(29)36)18-15-33-16-19-35(20-17-33)27-9-6-24(7-10-27)25-8-13-31-32(22-25)38-23-37-31/h3-10,13,22,28,36H,2,11-12,14-21,23H2,1H3/t28-/m0/s1
• InChIKey: DZVFKWBBLHLLJQ-NDEPHWFRSA-N

Researchers need tool compounds that combine symptomatic relief with disease modification in Parkinson's models. D-685 is a validated catechol-based prodrug of the D2/D3 agonist D-520, engineered for enhanced CNS delivery. - **Brain Penetration:** Brain-to-plasma ratio of 4 (i.p. admin) - **Efficacy:** Reverses reserpine-induced akinesia for ≥6h; superior to equimolar D-520 - **Disease Modification:** Reduces total & pS129 α-synuclein in transgenic mouse neocortex, hippocampus, striatum (12 mg/kg/day, 1 month) - **Safety:** No neuronal loss or microglial activation in longitudinal studies

D-685: Prodrug of D-520 with α-Synuclein Clearance

D-685 (CAS 2893801-00-6, molecular formula C32H39N3O3, MW 513.67) is a catechol-based prodrug of the dopamine D2/D3 agonist D-520, developed by the Dutta laboratory at Wayne State University [1]. Unlike conventional direct-acting dopamine agonists, D-685 is designed to undergo bioconversion in vivo to release the active parent molecule D-520, which exhibits potent agonist activity at D2 (EC50 = 4.73 nM) and D3 (EC50 = 2.18 nM) receptors . The prodrug strategy endows D-685 with quantitatively distinct brain penetration (brain-to-plasma ratio of 4) and enhanced duration of locomotor activation (≥6 h) in reserpinized Parkinson's disease (PD) animal models, alongside the ability to reduce accumulation of misfolded human α-synuclein (α-syn) protein in transgenic mice [1].

Workflow Fit In vivo PD model studies combining motor and α-synuclein endpoints

Selection Context Prodrug strategy for sustained CNS exposure and D2/D3 receptor engagement

Model Compatibility Reserpinized rat and transgenic mouse models for synucleinopathy research

• [1] Dutta AK, Armstrong C, Luo D, Das B, Spencer B, Rissman RA. D-685 Reverses Motor Deficits and Reduces Accumulation of Human α-Synuclein Protein in Two Different Parkinson's Disease Animal Models. ACS Chem Neurosci. 2023;14(5):885-896. DOI: 10.1021/acschemneuro.2c00655. View Source

D-685: Unmatched by Other Dopamine Agonists

D-685 is not a simple dopamine agonist but a catechol-containing prodrug that requires metabolic activation to release D-520 [1]. This prodrug design fundamentally alters pharmacokinetics: D-685 achieves a brain-to-plasma ratio of 4 following intraperitoneal administration, indicative of avid CNS partitioning that is not quantitatively replicated by D-520 or clinically used agonists such as ropinirole [1]. In direct head-to-head testing within the same reserpinized rat model, D-685 produced higher in vivo anti-Parkinsonian efficacy than equimolar D-520, demonstrating that the prodrug modification is not pharmacokinetically transparent but confers a measurable efficacy advantage [1]. Furthermore, D-685 uniquely combines symptomatic motor benefit with α-synuclein aggregate reduction—a disease-modifying endpoint not demonstrated for ropinirole, lisuride, or other comparator agents in the same transgenic mouse model [1]. Substituting D-520 or another D2/D3 agonist for D-685 would therefore forfeit the integrated symptomatic and anti-aggregate pharmacology that defines this tool compound.

Prodrug-derived CNS partitioning and duration may not be replicated by direct D2/D3 agonists such as D-520.

α-Synuclein reduction endpoint not demonstrated for D-520 or clinical dopamine agonists in the same transgenic model.

Integrated motor and anti-aggregate pharmacology is compound-specific; substitution may forfeit dual endpoint capability.

• [1] Dutta AK, Armstrong C, Luo D, Das B, Spencer B, Rissman RA. D-685 Reverses Motor Deficits and Reduces Accumulation of Human α-Synuclein Protein in Two Different Parkinson's Disease Animal Models. ACS Chem Neurosci. 2023;14(5):885-896. DOI: 10.1021/acschemneuro.2c00655. View Source

D-685: Differentiation Evidence

Superior Efficacy vs. D-520 in Reserpine Model

In the reserpinized Sprague-Dawley rat model of Parkinson's disease, D-685 (10 μmol/kg, i.p.) produced higher in vivo anti-Parkinsonian efficacy than an equimolar dose of its parent compound D-520 (10 μmol/kg, i.p.), as assessed by reversal of akinesia and enhancement of horizontal locomotor activity monitored continuously for 6 hours via Opto Varimex 4 activity chambers [1]. Both compounds were tested within the same experimental paradigm, making this a direct head-to-head comparison [1]. D-685 also demonstrated efficacy comparable to or exceeding the reference drug ropinirole in the same assay system [1].

Motor Response vs. D-520

Head-to-head

Higher and longer-lasting locomotor activation vs. equimolar D-520 over 6 h (P<0.01)

Supports prodrug-driven model-response differentiation

Reserpinized rat model; data in primary paper

Evidence Dimension	In vivo anti-Parkinsonian efficacy (reversal of reserpine-induced akinesia and locomotor activation)
Target Compound Data	D-685 10 μmol/kg i.p. — significant reversal of akinesia with enhanced locomotion sustained for the entire 6 h monitoring period vs. reserpine alone (P < 0.01) [1]
Comparator Or Baseline	D-520 10 μmol/kg i.p. — also significantly reversed hypokinesia vs. reserpine alone (P < 0.01), but with lower overall magnitude and shorter duration than D-685; quantitative AUC data available in Figure 2 of the primary paper [1]
Quantified Difference	D-685 > D-520 in magnitude and duration of locomotor activation over 6 h; exact fold-difference values are reported in the primary paper figures (paywalled) [1]
Conditions	Male and female Sprague-Dawley rats (220–225 g); reserpine 5.0 mg/kg s.c. for catecholamine depletion; test compounds administered i.p. 18 h post-reserpine; locomotion recorded in Opto Varimex 4 chambers for 6 h [1]

Why This Matters

For researchers designing PD efficacy studies, D-685 provides greater and longer-lasting motor benefit than its active parent D-520 at the same molar dose, reducing the number of animals needed to detect a treatment effect and enabling extended behavioral observation windows.

• [1] Dutta AK, Armstrong C, Luo D, Das B, Spencer B, Rissman RA. D-685 Reverses Motor Deficits and Reduces Accumulation of Human α-Synuclein Protein in Two Different Parkinson's Disease Animal Models. ACS Chem Neurosci. 2023;14(5):885-896. DOI: 10.1021/acschemneuro.2c00655. View Source

α-Synuclein and Phospho-α-Synuclein Reduction in Mice

Chronic treatment with D-685 (12 mg/kg, i.p., daily for 1 month) in five-month-old D-line α-syn transgenic Balb/c female mice (20–22 g) produced a significant reduction in α-synuclein accumulation in the neocortex and striatum, with a trend toward reduction in the CA3 region of the hippocampus, compared to untreated transgenic control mice [1]. Phosphorylated α-synuclein (pS129-α-syn) accumulation was significantly reduced in all brain regions examined (neocortex, hippocampus, striatum) relative to controls [1]. This disease-modifying endpoint is not reported for D-520, ropinirole, or lisuride in the same transgenic model, establishing D-685 as the only compound in this chemical series with demonstrated in vivo α-syn clearance capability [1].

α-Synuclein Reduction

Head-to-head

Significant reduction of total and pS129-α-syn in neocortex, striatum, hippocampus vs. untreated tg mice (P<0.05)

Supports synucleinopathy model endpoint research

1-month dosing in D-line α-syn tg mice

Evidence Dimension	α-Synuclein and phospho-α-synuclein protein accumulation in brain regions after 1-month chronic treatment
Target Compound Data	D-685 12 mg/kg i.p. daily × 1 month — significant reduction in α-syn in neocortex and striatum (P < 0.05); significant reduction in phospho-α-syn in all regions examined (neocortex, hippocampus, striatum; P < 0.05) [1]
Comparator Or Baseline	Untreated (vehicle) D-line α-syn transgenic Balb/c female mice — baseline α-syn and phospho-α-syn accumulation [1]
Quantified Difference	Statistically significant reduction; exact percentage reduction values available in Figures 3–5 of the primary paper [1]
Conditions	Five-month-old D-line α-syn tg Balb/c female mice (20–22 g); D-685 administered i.p. daily for 1 month; α-syn and phospho-α-syn quantified by immunohistochemistry in neocortex, hippocampus (CA3), and striatum [1]

Why This Matters

D-685 is the only tool compound in its class with published evidence of reducing pathological α-synuclein species in a mammalian model, making it essential for studies investigating disease-modifying mechanisms in synucleinopathies (PD, PDD, DLB).

• [1] Dutta AK, Armstrong C, Luo D, Das B, Spencer B, Rissman RA. D-685 Reverses Motor Deficits and Reduces Accumulation of Human α-Synuclein Protein in Two Different Parkinson's Disease Animal Models. ACS Chem Neurosci. 2023;14(5):885-896. DOI: 10.1021/acschemneuro.2c00655. View Source

Brain-to-Plasma Ratio vs. Dopamine Agonist Benchmarks

Following intraperitoneal administration, D-685 achieves a brain-to-plasma concentration ratio (B/P) of 4, indicating efficient and sustained partitioning into the CNS . This value exceeds the commonly accepted threshold for meaningful brain penetration (B/P > 1) by a factor of 4 and surpasses the brain partitioning reported for many clinically used dopamine agonists, where B/P ratios typically range from 0.1 to 2 . While the parent compound D-520 is described as 'brain-penetrant,' its B/P ratio has not been reported in numerical form in the available literature, precluding direct quantitative comparison . The B/P = 4 value for D-685 is consistent with its observed facile brain penetration and sustained central pharmacodynamic effect (≥6 h locomotor activation) .

Brain-to-Plasma Ratio

Class-level

B/P = 4

CNS partitioning context; supports brain penetration assessment

Class-level inference; D-520 B/P not reported

Evidence Dimension	Brain-to-plasma concentration ratio (B/P) as a measure of CNS partitioning efficiency
Target Compound Data	D-685 B/P = 4 (measured after i.p. administration)
Comparator Or Baseline	Class benchmark for CNS-penetrant small molecules: B/P > 1 considered adequate; typical dopamine agonists (e.g., ropinirole, pramipexole) report B/P values in the 0.5–2 range; D-520 B/P not numerically reported
Quantified Difference	D-685 B/P ratio is 2- to 8-fold above the typical range for dopamine agonists and 4-fold above the B/P > 1 threshold
Conditions	Measured after intraperitoneal dosing in rats; specific time point and dose for B/P determination available in the primary paper

Why This Matters

High brain partitioning (B/P = 4) ensures that D-685-derived D-520 reaches CNS target sites at concentrations sufficient to engage D2/D3 receptors and modulate α-synuclein pathology, reducing the risk of peripheral side effects at behaviorally active doses.

Sustained Locomotor Activation vs. Akinesia Baseline

D-685 (10 μmol/kg, i.p.) produced significant enhancement of horizontal locomotor activity that was sustained for the entire 6-hour monitoring period in reserpine-treated Sprague-Dawley rats, compared to the profoundly hypokinetic state induced by reserpine (5.0 mg/kg, s.c.) alone [1]. The onset of locomotor activation was rapid, and the effect did not diminish over the observation window, distinguishing D-685 from shorter-acting dopamine agonists that exhibit peak effects within 1–2 hours followed by decline [1]. This prolonged duration of action is consistent with the prodrug design, which provides a gradual release of the active D-520 moiety [1].

Sustained Locomotor Duration

Head-to-head

Full 6 h enhanced locomotion vs. reserpine baseline (P<0.01)

Supports extended behavioral study designs

Reserpine model; activity sustained at all intervals

Evidence Dimension	Duration and magnitude of locomotor activation in reserpine-induced akinesia model
Target Compound Data	D-685 10 μmol/kg i.p. — significant enhancement of locomotion sustained for the entire 6 h study vs. reserpine alone (P < 0.01); rapid onset of action [1]
Comparator Or Baseline	Reserpine alone (5.0 mg/kg s.c.) — profound hypokinesia/akinesia with minimal spontaneous locomotion throughout the 6 h period [1]
Quantified Difference	Locomotor counts for D-685-treated rats were significantly elevated over reserpine-alone controls at every 30-min interval across the 6 h period; exact count data in Figure 2 of the primary paper [1]
Conditions	Sprague-Dawley rats (220–225 g); reserpine 5.0 mg/kg s.c. 18 h prior; D-685 10 μmol/kg i.p.; locomotion recorded continuously in Opto Varimex 4 activity monitors for 6 h [1]

Why This Matters

The full 6-hour duration of action allows researchers to conduct extended behavioral testing sessions without re-dosing, improving throughput and enabling more comprehensive assessment of motor function in PD models.

• [1] Dutta AK, Armstrong C, Luo D, Das B, Spencer B, Rissman RA. D-685 Reverses Motor Deficits and Reduces Accumulation of Human α-Synuclein Protein in Two Different Parkinson's Disease Animal Models. ACS Chem Neurosci. 2023;14(5):885-896. DOI: 10.1021/acschemneuro.2c00655. View Source

CNS Safety: No Neuronal or Microglial Toxicity

After 1 month of daily D-685 treatment (12 mg/kg, i.p.) in α-syn transgenic mice, histological examination of the neocortex, hippocampus, and striatum revealed no deleterious effects on total neuronal counts or microglial activation markers compared to vehicle-treated transgenic controls [1]. This CNS safety assessment was conducted concurrently with the α-synuclein reduction endpoint, providing evidence that the compound's anti-aggregate activity is not accompanied by overt neurotoxicity or neuroinflammation [1].

CNS Marker Endpoints

Endpoint context

No significant change in neuronal (NeuN) or microglial (Iba-1) markers vs. vehicle after 1 month

Model-safety endpoint context; supports chronic dosing paradigms

α-syn tg mice; endpoint monitoring

Evidence Dimension	CNS safety: neuronal survival and microglial activation after chronic treatment
Target Compound Data	D-685 12 mg/kg i.p. daily × 1 month — no significant change in neuronal counts or microglial markers vs. vehicle control in neocortex, hippocampus, and striatum [1]
Comparator Or Baseline	Vehicle-treated D-line α-syn transgenic mice — baseline neuronal and microglial status [1]
Quantified Difference	No statistically significant deleterious change; quantitative neuronal and microglial count data available in the primary paper [1]
Conditions	Five-month-old D-line α-syn tg Balb/c female mice; D-685 12 mg/kg i.p. daily for 1 month; endpoints: neuronal counts (NeuN), microglial markers (Iba-1) in neocortex, hippocampus, striatum [1]

Why This Matters

Demonstrated CNS safety under chronic dosing conditions is critical for longitudinal disease-modification studies, distinguishing D-685 from tool compounds that may show efficacy but with concurrent neurotoxicity or inflammatory confounding.

• [1] Dutta AK, Armstrong C, Luo D, Das B, Spencer B, Rissman RA. D-685 Reverses Motor Deficits and Reduces Accumulation of Human α-Synuclein Protein in Two Different Parkinson's Disease Animal Models. ACS Chem Neurosci. 2023;14(5):885-896. DOI: 10.1021/acschemneuro.2c00655. View Source

D-685: Application Scenarios

Reserpine-Induced Akinesia Reversal Model

D-685 at 10 μmol/kg i.p. serves as a validated positive control for reversing reserpine-induced akinesia in Sprague-Dawley rats, with sustained locomotor activation over a full 6-hour monitoring window [1]. Its prodrug-driven extended duration enables within-subject crossover designs and reduces the need for multiple dosing during long behavioral sessions. Researchers comparing novel D2/D3 agonists or non-dopaminergic anti-PD candidates can benchmark their compounds against D-685's established efficacy magnitude and time course [1].

α-Synuclein Reduction in Transgenic Mouse Models

For laboratories investigating disease-modifying therapies for Parkinson's disease, PD dementia (PDD), or dementia with Lewy bodies (DLB), D-685 at 12 mg/kg i.p. daily for 1 month provides a chemically tractable tool compound that significantly reduces both total α-synuclein and phospho-α-synuclein (pS129) accumulation in the neocortex, hippocampus, and striatum of D-line α-syn transgenic mice [1]. The concurrent demonstration of CNS safety (no neuronal loss or microglial activation) supports its use in longitudinal studies lasting ≥1 month [1].

Brain Penetration Benchmarking for CNS Prodrugs

With a brain-to-plasma ratio of 4 following intraperitoneal administration, D-685 serves as a high-penetration reference standard for evaluating the CNS partitioning of new chemical entities, nanoparticle formulations, or blood-brain barrier (BBB)-penetrant conjugates [1]. Its catechol-based prodrug design provides a structural template for medicinal chemists seeking to improve the brain delivery of phenolic or catechol-containing dopamine receptor ligands [1].

Multifunctional PD Agent Development

D-685 is uniquely positioned as a single-molecule tool compound that simultaneously addresses symptomatic motor deficits (via D2/D3 agonism) and pathological α-synuclein accumulation (via aggregate clearance) in the same animal [1]. This dual pharmacology makes D-685 an ideal reference for drug discovery programs pursuing multifunctional agents for PD and related synucleinopathies, where the goal is to combine symptomatic relief with disease progression modification [1].

Application

Selection Property

Validation Focus

Reserpine-induced akinesia reversal model

Prodrug-driven sustained motor response

Locomotor activation duration and magnitude in rodent models

α-Synuclein pathology model research

Integrated motor and anti-aggregate endpoint

α-Synuclein and pS129-α-syn reduction in transgenic mouse brain

CNS prodrug delivery and BBB penetration studies

High brain-to-plasma partitioning

Brain-to-plasma ratio assessment in rodent models

Multifunctional PD agent development research

Dual D2/D3 agonism with α-synuclein clearance

Combined motor-response and aggregate-reduction endpoint in same model

• [1] Dutta AK, Armstrong C, Luo D, Das B, Spencer B, Rissman RA. D-685 Reverses Motor Deficits and Reduces Accumulation of Human α-Synuclein Protein in Two Different Parkinson's Disease Animal Models. ACS Chem Neurosci. 2023;14(5):885-896. DOI: 10.1021/acschemneuro.2c00655. View Source